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Compound of Interest

Compound Name: Methyl Pentadecanoate

Cat. No.: B7803268 Get Quote

An In-depth Technical Guide to Methyl Pentadecanoate

This technical guide provides a comprehensive overview of methyl pentadecanoate, a fatty

acid methyl ester of significant interest to researchers, scientists, and professionals in drug

development. This document details its chemical identity, physicochemical properties, and

common applications, with a focus on its role in experimental research.

Chemical Identity
CAS Number: 7132-64-1[1][2][3][4][5][6][7][8]

Synonyms: Methyl pentadecanoate is known by several other names, including:

Pentadecanoic acid, methyl ester[2][4][9]

Methyl n-pentadecanoate[2][4][9]

n-Pentadecanoic acid methyl ester[9][10]

C15:0 methyl ester[6]

Pentadecylic Acid methyl ester[6]
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The following table summarizes the key quantitative properties of methyl pentadecanoate.

Property Value Source

Molecular Formula C16H32O2 [2][4]

Molecular Weight 256.42 g/mol [1][4][5][9]

Appearance
Colorless to light yellow

liquid/solid mixture
[1][2]

Melting Point 15 - 19 °C [2][3]

Boiling Point
141-142 °C at 3 mmHg; 154-

156 °C at 4 mmHg
[2][3]

Density 0.862 - 0.870 g/mL at 25 °C [2]

Refractive Index n20/D 1.438 - 1.440 [2]

Purity ≥98% (GC) [2]

Storage Temperature Room temperature or 0 - 8 °C [1][2]

Applications in Research and Drug Development
Methyl pentadecanoate is a versatile compound with several applications in scientific

research and development:

Biotechnology: It serves as a model compound in studies of lipid metabolism and fatty acid

synthesis, aiding researchers in understanding metabolic pathways.[2]

Pharmaceuticals: It is utilized in the formulation of drug delivery systems, where its

properties can enhance the solubility and bioavailability of active pharmaceutical ingredients.

[2]

Analytical Chemistry: Due to its stability and the fact that it is a non-naturally occurring odd-

chain fatty acid in many biological systems, it is an excellent internal standard for the

quantification of fatty acids by gas chromatography (GC) and gas chromatography-mass

spectrometry (GC-MS).
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Cosmetic Formulations: This compound acts as an emollient in skin care products.[2]

Food and Fragrance Industry: It is used as a flavoring agent in food products and as a

fragrance component in cosmetics.[2]

Experimental Protocols
While specific, detailed experimental protocols are often tailored to the particular needs of a

study, a general methodology for the use of methyl pentadecanoate as an internal standard in

the analysis of fatty acids in a biological sample is provided below.

Objective: To quantify the fatty acid profile of a biological sample (e.g., plasma, cell culture)

using gas chromatography with flame ionization detection (GC-FID) or GC-MS, with methyl
pentadecanoate as an internal standard.

Materials:

Biological sample

Methyl pentadecanoate solution of known concentration (e.g., 1 mg/mL in hexane)

Solvents: Hexane, Methanol, Chloroform (all HPLC or GC grade)

Reagents for transesterification (e.g., 14% Boron Trifluoride in Methanol, or Methanolic HCl)

Anhydrous sodium sulfate

Saturated sodium chloride solution

Vials for extraction and GC analysis

Methodology:

Sample Preparation: A known quantity of the biological sample is placed in a glass tube with

a Teflon-lined cap.

Internal Standard Spiking: A precise volume of the methyl pentadecanoate internal

standard solution is added to the sample. The amount added should be comparable to the
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expected amount of the analytes of interest.

Lipid Extraction: Lipids are extracted from the sample using a solvent system, a common

one being the Folch method (chloroform:methanol, 2:1 v/v). The mixture is vortexed and

centrifuged to separate the organic and aqueous layers. The lower organic layer containing

the lipids is carefully collected.

Transesterification: The extracted lipids are dried under a stream of nitrogen. The fatty acids

within the lipids are then converted to their corresponding fatty acid methyl esters (FAMEs)

by adding a transesterification reagent (e.g., 14% BF3 in methanol) and heating the mixture

(e.g., at 100°C for 30 minutes). This step is crucial as it makes the fatty acids volatile for GC

analysis.

FAME Extraction: After cooling, the FAMEs are extracted into an organic solvent like hexane.

Adding a saturated sodium chloride solution helps to break any emulsions and improve the

separation of the layers. The upper hexane layer containing the FAMEs is collected.

Drying and Concentration: The hexane extract is dried over anhydrous sodium sulfate to

remove any residual water. The solvent is then evaporated to a small volume under a gentle

stream of nitrogen.

GC Analysis: The concentrated FAME extract is reconstituted in a small, known volume of

hexane and transferred to a GC vial. An aliquot is then injected into the GC-FID or GC-MS

system.

Data Analysis: The peaks corresponding to the different FAMEs are identified based on their

retention times compared to known standards. The area of each fatty acid peak is integrated

and normalized to the peak area of the internal standard (methyl pentadecanoate). The

concentration of each fatty acid can then be calculated using a calibration curve.

Visualizations
Synthesis of Methyl Pentadecanoate
The following diagram illustrates a common laboratory-scale synthesis of methyl
pentadecanoate from pentadecanoic acid via Fischer esterification.
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Caption: Synthesis of Methyl Pentadecanoate via Fischer Esterification.

Experimental Workflow: Fatty Acid Analysis using
Methyl Pentadecanoate as an Internal Standard
The diagram below outlines the experimental workflow for the quantification of fatty acids in a

biological sample using methyl pentadecanoate as an internal standard.
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Caption: Workflow for Fatty Acid Analysis using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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